Bucharaine

• IUPAC Name: 4-[(E)-6,7-dihydroxy-3,7-dimethyloct-2-enoxy]-1H-quinolin-2-one
• InChI: InChI=1S/C19H25NO4/c1-13(8-9-17(21)19(2,3)23)10-11-24-16-12-18(22)20-15-7-5-4-6-14(15)16/h4-7,10,12,17,21,23H,8-9,11H2,1-3H3,(H,20,22)/b13-10+
• InChI Key: PBWIOAMUZKICDN-JLHYYAGUSA-N
• Canonical SMILES: CC(=CCOC1=CC(=O)NC2=CC=CC=C21)CCC(C(C)(C)O)O
• Isomeric SMILES: C/C(=C\COC1=CC(=O)NC2=CC=CC=C21)/CCC(C(C)(C)O)O
• Molecular Formula: C19H25NO4
• DSSTOX Substance ID: DTXSID50416758
• Molecular Weight: 331.4 g/mol
• CAS RN: 21059-47-2

Description

Synthesis Analysis

The synthesis of Bucharaine has been detailed through a process involving the reaction of 4-hydroxy-2-quinolone with geranyl chloride to yield the geranyl ether, among other derivatives. This ether undergoes selective hydroxylation and mono-epoxidation to produce Bucharaine. This method showcases the intricate steps involved in the compound's synthesis, highlighting the chemical transformations and the specific conditions under which Bucharaine is formed (Grundon, Ramachandran, & Donnelly, 1981).

Scientific Research Applications

Synthesis and Chemical Analysis

Bucharaine, a quinoline alkaloid, has been synthesized and chemically analyzed in various studies. Grundon, Ramachandran, and Donnelly (1981) detailed the synthesis of bucharaine from 4-hydroxy-2-quinolone, involving steps such as selective hydroxylation and mono-epoxidation (Grundon, Ramachandran, & Donnelly, 1981). Faizutdinova, Bessonova, Rashkes, and Yunusov (1969) described bucharidine, closely related to bucharaine, as a 3-substituted derivative of 4-hydroxyquinolin-2-one and explored its conversion to bucharaine through a Claisen rearrangement (Faizutdinova, Bessonova, Rashkes, & Yunusov, 1969).

Biomedical Research

In biomedical research, particularly in the context of migraine and headache studies, bucharaine's derivatives or related compounds have been part of broader explorations. For instance, studies like those by Marcus (2003) and Schwedt and Silberstein (2010) discuss headache research advancements, including the pathogenesis of migraine, which may encompass compounds like bucharaine or its derivatives (Marcus, 2003); (Schwedt & Silberstein, 2010).

Traditional Medicine and Pharmacology

Components of Haplophyllum bucharicum, which include bucharaine, have been analyzed by Bessonova (2000), highlighting their unique presence in this species. This exploration is significant for understanding the role of such compounds in traditional medicine and pharmacology (Bessonova, 2000).

Migraine and Neurology

Ashina et al. (2021) delved into migraine research, possibly implicating compounds like bucharaine in the broader context of neurological disorders. Their work focuses on biomarkers and precision medicine in migraine, which could be relevant in understanding the applications of bucharaine and its derivatives (Ashina et al., 2021).

Mechanism of Action

The mechanism of action of Bucharaine is currently unknown. The mechanism of action typically describes how a molecule exerts its effects at the molecular or cellular level. This information is often discovered through biological studies and research.

Safety and Hazards

The safety and hazards associated with Bucharaine are not specifically mentioned in the sources I found. Typically, safety data sheets provide information on the potential hazards of a chemical, including physical, environmental, and health hazards.

Q & A

Q1: What is the chemical structure of bucharaine and where is it found?

A1: Bucharaine is a monoterpenoid quinoline alkaloid originally isolated from Haplophyllum bucharicum. [, , ] While its full structure elucidation is detailed in the literature [], its molecular formula is C₂₀H₂₃NO₃. []

Q2: Can you describe a method for synthesizing bucharaine?

A2: One synthetic route to bucharaine involves reacting 4-hydroxy-2-quinolone with geranyl chloride. [] This reaction yields several products, including a geranyl ether intermediate. This intermediate can be selectively hydroxylated and mono-epoxidized to obtain bucharaine. []

Q3: Has the Claisen rearrangement been studied in the context of bucharaine?

A3: Yes, the Claisen rearrangement of both bucharaine and its acetonide derivative has been studied. [] Additionally, mass spectrometry studies have observed Claisen rearrangements occurring with alkoxyquinol-2-ones, which are structurally related to bucharaine. [, , ]